Cas no 2034433-56-0 (6-(benzyloxy)-N-(2,4-difluorophenyl)pyrimidine-4-carboxamide)

• Product Name: 6-(benzyloxy)-N-(2,4-difluorophenyl)pyrimidine-4-carboxamide
• CAS No: 2034433-56-0
• MF: C₁₈H₁₃F₂N₃O₂
• MW: 341.311530828476
• CID: 5553203
• PubChem ID: 91816329
• Update Time: 2025-10-30

6-(benzyloxy)-N-(2,4-difluorophenyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-6-phenylmethoxypyrimidine-4-carboxamide
• 6-(benzyloxy)-N-(2,4-difluorophenyl)pyrimidine-4-carboxamide
• CCG-346850
• AKOS025321414
• 2034433-56-0
• F6494-1109

• Inchi： 1S/C18H13F2N3O2/c19-13-6-7-15(14(20)8-13)23-18(24)16-9-17(22-11-21-16)25-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,23,24)
• InChI Key： MJNGFBLANZVWMU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C1C=C(N=CN=1)OCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 341.09758299g/mol
• Monoisotopic Mass: 341.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-(benzyloxy)-N-(2,4-difluorophenyl)pyrimidine-4-carboxamide

6-(Benzyloxy)-N-(2,4-Difluorophenyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

6-(Benzyloxy)-N-(2,4-Difluorophenyl)Pyrimidine-4-Carboxamide, with the CAS number 2034433-56-0, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyrimidine core, which serves as a central scaffold for various functional groups. The presence of a benzyloxy group at the 6-position and an N-substituted 2,4-difluorophenyl moiety at the 4-position imparts unique electronic and steric properties to the molecule. These features make it a promising candidate for applications in drug discovery and advanced materials development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by the introduction of the benzyloxy group through a nucleophilic substitution or coupling reaction. The final step involves the substitution of an amino group with the 2,4-difluorophenyl moiety to complete the structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of 6-(Benzyloxy)-N-(2,4-Difluorophenyl)Pyrimidine-4-Carboxamide in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, research published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The fluorine atoms in the 2,4-difluorophenyl group contribute significantly to this activity by enhancing both lipophilicity and hydrogen bonding capabilities.

In addition to its biological applications, this compound has also been explored for its electronic properties in organic electronics. The pyrimidine ring acts as an electron-deficient aromatic system, making it suitable for use in organic field-effect transistors (OFETs). A study published in Advanced Materials reported that thin films of this compound exhibit high carrier mobility, making them promising candidates for next-generation electronic devices.

The structural versatility of 6-(Benzyloxy)-N-(2,4-Difluorophenyl)Pyrimidine-4-Carboxamide allows for further functionalization to tailor its properties for specific applications. For example, substituting the benzyloxy group with other electron-donating or withdrawing groups can modulate its electronic behavior. Similarly, altering the fluorine substitution pattern on the phenyl ring can influence its pharmacokinetic properties.

In conclusion, CAS No: 2034433-56-0, or 6-(Benzyloxy)-N-(2,4-Difluorophenyl)Pyrimidine-4-Carboxamide, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it a valuable tool in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology.